Cas no 1928-37-6 (2,4,5-T-Methyl Ester)

• Product Name: 2,4,5-T-Methyl Ester
• CAS No: 1928-37-6
• MF: C₉H₇Cl₃O₃
• MW: 269.509080171585
• CID: 163217
• PubChem ID: 1482
• Update Time: 2025-06-03

2,4,5-T-Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4,5-trichlorophenoxy)-, methyl ester
• (2,4,5-Trichlorophenoxy)aceticacidmethylester
• (2,4,5-Trichlorophenoxy)aceticacidmethylester Solution
• 2,4,5-T Methyl ester
• 2,4,5-T methyl ester solution
• 2,4,5-T-METHYL ESTER
• methyl 2-(2,4,5-trichlorophenoxy)acetate
• 2,4,5-T-methyl ester100µg
• 2,5-T Methyl ester
• Methyl (2,4,5-trichlorophenoxy)acetate
• Methyl-2,4,5-trichlorphenoxyacetat
• CCG-39388
• NCGC00095768-02
• EINECS 217-669-1
• 2-(2,4,5-Trichlorophenoxy)acetic acid, Methyl ester
• 1928-37-6
• Acetic acid, 2-(2,4,5-trichlorophenoxy)-, methyl ester
• Spectrum5_001990
• BSPBio_002395
• KBio2_002378
• Spectrum3_000838
• DivK1c_006572
• (2,4,5-TRICHLOROPHENOXY)ACETIC ACID METHYLESTER
• KBio3_001895
• 2,4,5-T-methyl
• 2,4,5-trichlorophenoxyacetic acid, methyl ester
• SPBio_001640
• Acetic acid,4,5-trichlorophenoxy)-, methyl ester
• 2,5-Trichlorophenoxyacetic acid methyl ester
• Spectrum_001865
• SpecPlus_000476
• 2,4,5-T methyl ester, PESTANAL(R), analytical standard
• 2,4,5-T-methyl [ISO]
• NSC 190451
• Methyl (2,5-trichlorophenoxy)acetate
• AKOS008336757
• Methyl 2,4,5-trichlorophenoxyacetate
• CHEMBL1398384
• KBio2_007514
• 2,4,5-Trichlorophenoxyacetic acid methyl ester
• KBioSS_002382
• KBio2_004946
• JUCNGUOYQGHBJC-UHFFFAOYSA-N
• 2,4,5-T, METHYL ESTER
• Acetic acid, (2,4,5-trichlorophenoxy)-, methyl ester
• methyl 2,4,5-trichlorophenoxyethanoate
• 131049BJ6I
• UNII-131049BJ6I
• Spectrum4_000678
• NCGC00095768-01
• KBioGR_001115
• J-012478
• NSC190451
• Q27251455
• NSC-190451
• KBio1_001516
• SPECTRUM330046
• NS00007040
• DTXSID80172875
• Spectrum2_001850
• G77706
• 2,4,5-T-methylester
• 2,4,5-T-Methyl Ester

• MDL： MFCD00055247
• Inchi： 1S/C9H7Cl3O3/c1-14-9(13)4-15-8-3-6(11)5(10)2-7(8)12/h2-3H,4H2,1H3
• InChI Key： JUCNGUOYQGHBJC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCC(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 267.94600
• Monoisotopic Mass: 267.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.4730 (estimate)
• Melting Point: 90.08°C
• Boiling Point: 330.62°C (rough estimate)
• Flash Point: Fahrenheit: -14.8 ° f
  Celsius: -26 ° c
  
• Refractive Index: 1.544
• PSA: 35.53000
• LogP: 3.19860
• Solubility: Not determined
• Color/Form: 200 μg/mL in hexane

2,4,5-T-Methyl Ester Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H361f-H373-H411
• Warning Statement： P210-P261-P273-P281-P301+P310-P331
• Hazardous Material transportation number：UN 3345
• WGK Germany：2
• Hazard Category Code： 11-38-48/20-51/53-62-65-67
• Safety Instruction： 36/37-61-62-60-24
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R11; R38; R48/20; R51/53; R62; R65; R67; R50/53; R36/37/38; R22
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2,4,5-T-Methyl Ester

Introduction to 2,4,5-T-Methyl Ester (CAS No: 1928-37-6)

2,4,5-T-Methyl Ester, with the chemical formula corresponding to its CAS number 1928-37-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative has garnered attention due to its structural properties and potential applications in synthetic chemistry and biochemical pathways. The compound's molecular configuration, characterized by a methyl ester group attached to a phenyl ring with substituents at the 2, 4, and 5 positions, makes it a versatile intermediate in the synthesis of more complex molecules.

The CAS number 1928-37-6 provides a unique identifier for this chemical substance, ensuring consistency and accuracy in its referencing across scientific literature, regulatory documents, and industrial applications. This standardized numbering system is crucial for researchers and manufacturers to distinguish it from other compounds with similar properties or names. The molecular structure of 2,4,5-T-Methyl Ester contributes to its reactivity and utility in various chemical reactions, including esterification, hydrolysis, and condensation reactions.

In recent years, advancements in chemical synthesis have led to novel methodologies for producing 2,4,5-T-Methyl Ester with higher purity and yield. These improvements are driven by the demand for more efficient and environmentally friendly synthetic routes. For instance, catalytic processes have been optimized to minimize waste and energy consumption while maintaining high reaction rates. Such innovations align with the broader goal of sustainable chemistry, reducing the ecological footprint of industrial chemical production.

The applications of 2,4,5-T-Methyl Ester extend beyond basic organic synthesis. It serves as a precursor in the preparation of fine chemicals and pharmaceutical intermediates. Researchers have explored its potential in developing new drugs targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their antimicrobial properties. Studies indicate that modifications to the phenyl ring can enhance binding affinity to bacterial enzymes or fungal cell membranes, leading to effective antimicrobial agents.

Moreover, the role of 2,4,5-T-Methyl Ester in agrochemical research cannot be overstated. Its structural framework is conducive to designing herbicides and pesticides with improved efficacy and selectivity. The ester group provides a balance between lipophilicity and hydrophilicity, allowing these compounds to interact effectively with biological targets while minimizing environmental impact. Recent field trials have demonstrated promising results in controlling weed growth without harming beneficial crops.

From a biochemical perspective, 2,4,5-T-Methyl Ester has been studied for its interactions with enzymes and cellular pathways. Its ability to mimic or inhibit specific biochemical processes makes it valuable in drug discovery efforts. Computational modeling has played a pivotal role in understanding how this compound interacts with biological targets at the molecular level. Such simulations help predict potential side effects and optimize drug candidates before experimental testing.

The synthetic pathways for producing 2,4,5-T-Methyl Ester have evolved significantly over the years. Traditional methods often relied on harsh reagents or energy-intensive processes. However, modern techniques such as flow chemistry have revolutionized its production by enabling continuous flow reactions that are safer and more scalable. These advancements not only improve yield but also enhance reproducibility across different batches.

In conclusion,2,4,5-T-Methyl Ester (CAS No: 1928-37-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique molecular structure allows for diverse modifications that can tailor its properties for specific uses. As research continues to uncover new possibilities,this compound is likely to remain at the forefront of chemical innovation,driving progress across multiple scientific disciplines.